5-Bromo-2-fluorobenzoyl chloride
Cat. No. B1288994
Key on ui cas rn:
773140-42-4
M. Wt: 237.45 g/mol
InChI Key: LEGBISULKASFCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([F:11])[c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[Cl:12][C:13]([C:14]([Cl:15])=[O:16])=[O:17].[Cl:23][CH2:24][Cl:25].[O:18]=[CH:19][N:20]([CH3:21])[CH3:22]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([F:11])[c:6]([C:7](=[O:8])[Cl:12])[cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(Br)ccc1F
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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ClCCl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
O=C(Cl)c1cc(Br)ccc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
